N,N-Diethylformamide
N,N-Diethylformamide
N,N-Diethylformamide is an Industrial solvent claimed to have HIV protease inhibitory action.
Brand Name:
Vulcanchem
CAS No.:
617-84-5
VCID:
VC0537419
InChI:
InChI=1S/C5H11NO/c1-3-6(4-2)5-7/h5H,3-4H2,1-2H3
SMILES:
CCN(CC)C=O
Molecular Formula:
C5H11NO
Molecular Weight:
101.15 g/mol
N,N-Diethylformamide
CAS No.: 617-84-5
Inhibitors
VCID: VC0537419
Molecular Formula: C5H11NO
Molecular Weight: 101.15 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 617-84-5 |
---|---|
Product Name | N,N-Diethylformamide |
Molecular Formula | C5H11NO |
Molecular Weight | 101.15 g/mol |
IUPAC Name | N,N-diethylformamide |
Standard InChI | InChI=1S/C5H11NO/c1-3-6(4-2)5-7/h5H,3-4H2,1-2H3 |
Standard InChIKey | SUAKHGWARZSWIH-UHFFFAOYSA-N |
SMILES | CCN(CC)C=O |
Canonical SMILES | CCN(CC)C=O |
Appearance | Solid powder |
Boiling Point | 177.5 °C |
Description | N,N-Diethylformamide is an Industrial solvent claimed to have HIV protease inhibitory action. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N,N-Diethylformamide; NSC 6242; NSC-6242; NSC6242 |
Vapor Pressure | 1.21 mmHg |
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Inorg Chem. 2018 Feb 5;57(3):1079-1089. doi: 10.1021/acs.inorgchem.7b02513. Epub 2018 Jan 24. PubMed PMID: 29363953. 4: Hong C, Zhou X, Huang W, Shan P, Dong F. Synthesis and anti-myocarditis activity in a multifunctional lanthanide microporous metal-organic framework with 1D helical chain building units. Braz J Med Biol Res. 2018 Jan 11;51(3):e7050. doi: 10.1590/1414-431X20177050. PubMed PMID: 29340528; PubMed Central PMCID: PMC5769762. 5: Xue YS, Tan X, Zhou M, Mei H, Xu Y. Synthesis, structures and magnetic properties of two chiral mixed-valence iron(ii,iii) coordination networks. Dalton Trans. 2017 Dec 21;46(47):16623-16630. doi: 10.1039/c7dt03411c. Epub 2017 Nov 22. PubMed PMID: 29165461. 6: Zhao XH, Deng LD, Zhou Y, Shao D, Wu DQ, Wei XQ, Wang XY. Slow Magnetic Relaxation in One-Dimensional Azido-Bridged Co(II) Complexes. Inorg Chem. 2017 Jul 17;56(14):8058-8067. doi: 10.1021/acs.inorgchem.7b00736. Epub 2017 Jul 3. PubMed PMID: 28671820. 7: Bae J, Choi JS, Hwang S, Yun WS, Song D, Lee J, Jeong NC. Multiple Coordination Exchanges for Room-Temperature Activation of Open-Metal Sites in Metal-Organic Frameworks. ACS Appl Mater Interfaces. 2017 Jul 26;9(29):24743-24752. doi: 10.1021/acsami.7b07299. Epub 2017 Jul 12. PubMed PMID: 28671454. 8: Li YL, Zhao Y, Wang P, Kang YS, Liu Q, Zhang XD, Sun WY. Multifunctional Metal-Organic Frameworks with Fluorescent Sensing and Selective Adsorption Properties. Inorg Chem. 2016 Nov 21;55(22):11821-11830. Epub 2016 Nov 10. PubMed PMID: 27934302. 9: Wang J, Dou W, Kirillov AM, Liu W, Xu C, Fang R, Yang L. Hybrid materials based on novel 2D lanthanide coordination polymers covalently bonded to amine-modified SBA-15 and MCM-41: assembly, characterization, structural features, thermal and luminescence properties. Dalton Trans. 2016 Nov 22;45(46):18610-18621. PubMed PMID: 27827497. 10: Sarkar K, Dastidar P. Nanoscale Mn(II) -Coordination Polymers for Cell Imaging and Heterogeneous Catalysis. Chemistry. 2016 Dec 23;22(52):18963-18974. doi: 10.1002/chem.201604604. Epub 2016 Nov 16. PubMed PMID: 27763696. 11: Wang S, Cao T, Yan H, Li Y, Lu J, Ma R, Li D, Dou J, Bai J. Functionalization of Microporous Lanthanide-Based Metal-Organic Frameworks by Dicarboxylate Ligands with Methyl-Substituted Thieno[2,3-b]thiophene Groups: Sensing Activities and Magnetic Properties. Inorg Chem. 2016 Jun 6;55(11):5139-51. doi: 10.1021/acs.inorgchem.5b02801. Epub 2016 May 11. PubMed PMID: 27168002. 12: Li YL, Zhao D, Zhao Y, Wang P, Wang HW, Sun WY. Synthesis, structure, and magnetic and catalytic properties of metal frameworks with 2,2'-dinitro-4,4'-biphenyldicarboxylate and imidazole-containing tripodal ligands. Dalton Trans. 2016 Jun 7;45(21):8816-23. doi: 10.1039/c6dt00568c. Epub 2016 May 5. PubMed PMID: 27147248. 13: Wen Y, Sheng T, Zhuo C, Zhu X, Hu S, Cao W, Li H, Zhang H, Wu X. 1D to 3D and Chiral to Noncentrosymmetric Metal-Organic Complexes Controlled by the Amount of DEF Solvent: Photoluminescent and NLO Properties. Inorg Chem. 2016 May 2;55(9):4199-205. doi: 10.1021/acs.inorgchem.5b02961. Epub 2016 Apr 19. PubMed PMID: 27093469. 14: Akimbekov Z, Wu D, Brozek CK, Dincă M, Navrotsky A. Thermodynamics of solvent interaction with the metal-organic framework MOF-5. Phys Chem Chem Phys. 2016 Jan 14;18(2):1158-62. doi: 10.1039/c5cp05370f. PubMed PMID: 26658672. 15: Tu W, Chen Z, Li X, Gao Y, Liu R, Wang LM. Revisiting the glass transition and dynamics of supercooled benzene by calorimetric studies. J Chem Phys. 2015 Oct 28;143(16):164501. doi: 10.1063/1.4933425. PubMed PMID: 26520521. 16: Asha KS, Ranjith KM, Yogi A, Nath R, Mandal S. Magnetic properties of manganese based one-dimensional spin chains. Dalton Trans. 2015 Dec 14;44(46):19812-9. doi: 10.1039/c5dt03080c. 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PubMed PMID: 25564046. 20: Zhang ZX, Ding NN, Zhang WH, Chen JX, Young DJ, Hor TS. Stitching 2D polymeric layers into flexible interpenetrated metal-organic frameworks within single crystals. Angew Chem Int Ed Engl. 2014 Apr 25;53(18):4628-32. doi: 10.1002/anie.201311131. Epub 2014 Apr 1. PubMed PMID: 24692130. |
PubChem Compound | 12051 |
Last Modified | Nov 11 2021 |
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